(R)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-[6-(diethylamino)pyrimidin-4-yl]oxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H28N4O3/c1-6-20(7-2)14-10-15(19-12-18-14)23-13-8-9-21(11-13)16(22)24-17(3,4)5/h10,12-13H,6-9,11H2,1-5H3/t13-/m1/s1
• InChI Key: MLMXCKDDWPEREW-CYBMUJFWSA-N
• Canonical SMILES: CCN(CC)C1=CC(=NC=N1)OC2CCN(C2)C(=O)OC(C)(C)C
• Isomeric SMILES: CCN(CC)C1=CC(=NC=N1)O[C@@H]2CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C17H28N4O3
• Molecular Weight: 336.4 g/mol

Description

“®-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The compound also has an ester functional group and a tertiary butyl group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The stereochemistry at the chiral center is indicated by the ® configuration.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the ester group could undergo hydrolysis, and the pyrimidine ring might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, it’s likely to be soluble in organic solvents due to the presence of the ester group.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. If it’s a pharmaceutical compound, studies could be conducted to determine its efficacy, safety, and mechanism of action.